(2-Phenylthiazol-4-yl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone

• IUPAC Name: (2-phenyl-1,3-thiazol-4-yl)-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H18N4O2S2/c26-21(17-13-29-20(22-17)14-5-2-1-3-6-14)25-9-4-7-15(11-25)18-23-24-19(27-18)16-8-10-28-12-16/h1-3,5-6,8,10,12-13,15H,4,7,9,11H2
• InChI Key: URJURYFPFQSEOH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CSC(=N2)C3=CC=CC=C3)C4=NN=C(O4)C5=CSC=C5
• Molecular Formula: C21H18N4O2S2
• Molecular Weight: 422.5 g/mol

Description

(2-Phenylthiazol-4-yl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H18N4O2S2 and its molecular weight is 422.52. The purity is usually 95%.
BenchChem offers high-quality (2-Phenylthiazol-4-yl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Phenylthiazol-4-yl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Novel compounds with structural similarities to the specified chemical, such as those containing thiazol, thiophene, and oxadiazole moieties, have been synthesized and characterized through various techniques including UV, IR, NMR, and mass spectrometry. These studies not only provide insights into the chemical structure but also lay the groundwork for understanding the potential applications of these compounds in various scientific domains (Shahana & Yardily, 2020).

Enzyme Inhibitory Activities

Research into thiophene-based heterocyclic compounds has demonstrated significant in vitro enzyme inhibitory activities, particularly against enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). These findings suggest potential therapeutic applications in treating diseases associated with enzyme dysfunction (Cetin et al., 2021).

Crystal Packing and Non-covalent Interactions

Studies on the crystal packing of oxadiazole derivatives have revealed the importance of non-covalent interactions, such as lone pair-π interactions and halogen bonding, in their supramolecular architectures. This research provides valuable insights into the molecular design of new materials with desired physical and chemical properties (Sharma et al., 2019).

Insecticidal Activity

Piperidine thiazole compounds have been synthesized and evaluated for their insecticidal activities, showing promising results against pests such as armyworm. This suggests potential applications in developing new agrochemicals (Ding et al., 2019).

Antimicrobial Activity

Compounds containing oxadiazole, piperidine, and thiophene groups have been synthesized and tested for their antimicrobial properties. Some of these compounds exhibited significant antibacterial activity, indicating potential for the development of new antimicrobial agents (Vankadari et al., 2013).